![molecular formula C7H12N4O B2892725 (1S)-1-(6,8-Dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl)ethanamine CAS No. 2460740-36-5](/img/structure/B2892725.png)
(1S)-1-(6,8-Dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl)ethanamine
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Description
(1S)-1-(6,8-Dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl)ethanamine is a useful research compound. Its molecular formula is C7H12N4O and its molecular weight is 168.2. The purity is usually 95%.
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Scientific Research Applications
GABAA Receptor Research
Research on compounds affecting the GABA(A) receptor, such as the study on the occupancy of human brain GABAA receptors by the novel α5 subtype-selective benzodiazepine site inverse agonist α5IA, provides insights into the potential applications of related compounds in cognitive enhancement and the management of anxiety disorders. This study demonstrates significant receptor occupancy without anxiogenic-like side effects, suggesting applications in enhancing cognitive performance and treating anxiety-related conditions without adverse effects associated with non-selective inverse agonists (Eng et al., 2010).
Environmental and Health Impact Studies
Investigations into the environmental and health impacts of compounds, such as DDT and its metabolites, offer a framework for studying the effects of novel compounds on human health and ecosystems. For example, studies on the longitudinal changes in serum levels of DDT and its major metabolites in individuals exposed to DDT in South Africa provide valuable information on the bioaccumulation and potential health risks of environmental contaminants (Bouwman et al., 1994).
Psychopharmacological Research
Research on the psychopharmacological effects of benzodiazepines and their analogs, such as flubromazolam, provides insights into the potential applications of (1S)-1-(6,8-Dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl)ethanamine in the development of new therapeutic agents. Studies assessing the pharmacokinetic parameters, metabolism, and detectability of designer benzodiazepines highlight the importance of understanding these aspects for the safe and effective use of new psychoactive substances (Huppertz et al., 2018).
Antifungal Research
The comparison of voriconazole with amphotericin B for primary therapy of invasive aspergillosis illustrates the potential of novel compounds in treating fungal infections. Voriconazole's superior efficacy and safety profile suggest that related compounds could be explored for their antifungal properties, potentially offering new treatment options for invasive fungal diseases (Herbrecht et al., 2002).
Properties
IUPAC Name |
(1S)-1-(6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O/c1-5(8)7-10-9-6-4-12-3-2-11(6)7/h5H,2-4,8H2,1H3/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLWFUFHHGBGKJF-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN=C2N1CCOC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=NN=C2N1CCOC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.